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Compound of Interest

Compound Name: C.l. Disperse Red 43

Cat. No.: B1174084

In-Depth Technical Guide to C.l. Disperse Red 43

CAS Number: 12217-85-5

This technical guide provides a comprehensive overview of C.l. Disperse Red 43, a synthetic
dye belonging to the single azo class.[1] Intended for researchers, scientists, and drug
development professionals, this document consolidates key chemical, physical, and safety
data, alongside manufacturing and application insights.

Chemical and Physical Properties

C.l. Disperse Red 43 is characterized by its yellow-red to blue-light red hue.[1] While specific
experimental data on properties like melting and boiling points are not readily available in
public literature, its fundamental characteristics are summarized below.

Property Value Reference
CAS Number 12217-85-5 [1]
Molecular Formula C17H16CINsO3 [1]
Molecular Weight 373.79 g/mol [1]
Chemical Class Single Azo Dye [1]
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Manufacturing and Synthesis

The synthesis of C.l. Disperse Red 43 involves a diazo coupling reaction. The process begins
with the diazotization of 2-Chloro-4-nitrobenzenamine, which is then coupled with N-(2-
cyanoethyl)-N-(2-hydroxyethyl)benzeneamine.[1]

Reactants Process Product
2-Chloro-4-nitrobenzenamine Diazotization Coupling Reaction C.l. Disperse Red 43

N

(N-(Z-cyanoethyl)-N-(2-hydroxyethyl)benzeneamine )
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Manufacturing process of C.I. Disperse Red 43.

Applications in Textile Dyeing

C.l. Disperse Red 43 is primarily utilized in the textile industry for dyeing various synthetic
fibers. Its applications include the coloration of polyester, polyamide, acetate, and triacetate
fibers, as well as for printing on these materials.[1] It is also used for coloring wool and leather.

[1]

Fastness Properties

The performance of a dye is often evaluated by its fastness to various environmental factors.
The fastness ratings for C.l. Disperse Red 43 according to AATCC and ISO standards are
presented below. The ratings are on a scale of 1 to 5, with 5 indicating the highest fastness.
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Fastness AATCC Rating AATCC Rating  ISO Rating ISO Rating
Property (Fading) (Staining) (Fading) (Staining)
Ironing 4-5 - 4-5 4-5

Light 5 - 4-5 -
Perspiration - 5 4-5 5

Washing 5 - 4-5 5

Experimental Protocols

While a specific, detailed experimental protocol for C.I. Disperse Red 43 is not available, a
general procedure for dyeing polyester fabric with disperse dyes using a high-temperature
method is outlined below. This can serve as a foundational methodology for researchers.

Objective: To dye polyester fabric using a disperse dye.

Materials:

Polyester fabric

Disperse dye (e.g., C.l. Disperse Red 43)

Dispersing agent

Acetic acid (to control pH)

Water

Procedure:
e Prepare a paste of the disperse dye and a dispersing agent.
» Add water to the paste to create the dyebath.

¢ Adjust the pH of the dyebath to 4-5.5 using acetic acid.[2]
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Immerse the polyester fabric in the dyebath at 60°C for 15 minutes.[2]

Raise the temperature of the dyebath to 130°C and maintain for 1 hour to allow for dye
diffusion and fixation.[2]

Rapidly cool the dyebath to 60°C.[2]
Rinse the fabric with hot water.
Perform a reduction cleaning if necessary to improve wash fastness.[2]

Give the fabric a final rinse and then dry.
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Prepare Dye Paste
(Dye + Dispersing Agent)

Prepare Dyebath
(Add Water, Adjust pH with Acetic Acid)

Immerse Fabric
(60°C for 15 min)

Raise Temperature to 130°C
(Hold for 1 hour)

Cool Dyebath to 60°C

Hot Rinse

Reduction Cleaning (Optional)

Final Rinse and Dry
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General workflow for dyeing polyester with disperse dyes.

Safety and Toxicological Information
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Specific toxicological data, such as an LD50 value for C.l. Disperse Red 43, is not readily
available in the reviewed literature. However, as with many azo dyes, there are general safety
and handling precautions to consider. Disperse dyes as a class may cause skin sensitization.
[3] It is recommended to handle the dye powder in a well-ventilated area and to use
appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid
direct contact and inhalation.

It is important to note that some azo dyes have the potential to be mutagenic or carcinogenic,
often due to the release of aromatic amines through the reductive cleavage of the azo bond.[4]
While no specific studies on the carcinogenicity of C.l. Disperse Red 43 were found, this
general characteristic of the dye class warrants careful handling and disposal in accordance
with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1174084?utm_src=pdf-body
https://datasheets.scbt.com/sc-214922.pdf
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b1174084?utm_src=pdf-body
https://www.benchchem.com/product/b1174084?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-43.html
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://datasheets.scbt.com/sc-214922.pdf
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b1174084#c-i-disperse-red-43-cas-number-12217-85-5-technical-data-sheet
https://www.benchchem.com/product/b1174084#c-i-disperse-red-43-cas-number-12217-85-5-technical-data-sheet
https://www.benchchem.com/product/b1174084#c-i-disperse-red-43-cas-number-12217-85-5-technical-data-sheet
https://www.benchchem.com/product/b1174084#c-i-disperse-red-43-cas-number-12217-85-5-technical-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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